Cas no 103058-93-1 (1-(3,4-dichlorophenyl)prop-2-en-1-ol)

• Product Name: 1-(3,4-dichlorophenyl)prop-2-en-1-ol
• CAS No: 103058-93-1
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 1135880
• PubChem ID: 13567765
• Update Time: 2025-09-18

1-(3,4-dichlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-dichloro-a-ethenyl-
• 1-(3,4-dichlorophenyl)prop-2-en-1-ol
• EN300-1249046
• AKOS014753990
• 103058-93-1
• alpha-ethenyl-3,4-dichlorobenzenemethanol
• SCHEMBL9673577
• CS-0267090
• IDBJDLSTIJLZJB-UHFFFAOYSA-N
• DB-146450

• Inchi： 1S/C9H8Cl2O/c1-2-9(12)6-3-4-7(10)8(11)5-6/h2-5,9,12H,1H2
• InChI Key： IDBJDLSTIJLZJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=C)O)Cl

Computed Properties

• Exact Mass: 201.99534
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23